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Quality Specifications of Norfloxacin Tablets

The table below summarizes the standard pharmacopeial requirements for 400 mg norfloxacin tablets and

results from a quality assessment study of nine brands [1]:

Quality Test USP Specification
Compliance in
Study (9
brands)

Key Findings & Notes

Assay
(Content)

Within specified range 9/9 Complied All brands contained the labeled amount
(400 mg) of active ingredient. [1]

Weight
Uniformity

Not more than 2 of 20
tablets deviate by >5%;

none by >10%

9/9 Complied Ensures dosage consistency between
individual tablets. [1]

Tablet
Hardness

Typically >50 N [1] 9/9 Complied Hardness affects handling and

dissolution. All brands were within
acceptable limits. [1]
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Quality Test USP Specification
Compliance in
Study (9
brands)

Key Findings & Notes

Friability Weight loss ≤ 1.0% 9/9 Complied Measures resistance to abrasion and
chipping; low friability ensures tablet

integrity. [1]

Dissolution ≥80% released in 30

minutes

7/9 Complied Critical test for efficacy. Two brands

failed to release 80% of the drug within
the required time. [1]

Dissolution
Profile

Comparison to
comparator product

2/9 Similar Two brands (Negaflox, Norcin) showed
similar dissolution profiles to the

comparator (Trizolin). Drug release
kinetics best fit the Weibull model. [1]

Detailed Experimental Protocols

Here are the standard methodologies used for the key quality tests, as described in the United States

Pharmacopeia (USP) [1].

Uniformity of Weight

Procedure: Twenty tablets are weighed individually and the average weight is calculated. The

percentage deviation of each tablet from the average is determined.
Formula: ( \text{Deviation} % = \frac{|\text{Individual Weight} - \text{Average Weight}|}{\text{Average

Weight}} \times 100 )
Acceptance Criteria: The test passes if not more than two tablets deviate by more than 5%, and

none deviate by more than 10%. [1]

Friability Test

Procedure: A pre-weighed sample of 20 tablets is placed in the drum of a friability tester and rotated

at 100 revolutions for 4 minutes. The tablets are then dedusted and reweighed.
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Formula: ( \text{Friability} % = \frac{\text{Initial Weight} - \text{Final Weight}}{\text{Initial Weight}}

\times 100 )
Acceptance Criteria: The weight loss should not be more than 1.0%. [1]

Hardness Test

Procedure: The crushing strength (hardness) of ten randomly selected tablets is measured using a

hardness tester, which applies increasing pressure until the tablet fractures.
Acceptance Criteria: Tablets with a hardness of greater than 50 N are generally considered

acceptable to withstand packaging and shipping stresses. [1]

Assay of Active Ingredient

Instrumentation: High-Performance Liquid Chromatography (HPLC) system equipped with a UV

detector.
Chromatographic Conditions:

Column: C18, 3.9 mm x 30 cm, 5 µm particle size.
Mobile Phase: Mixture of 0.001M phosphoric acid and acetonitrile (850:150).

Flow Rate: 2 mL/min.
Detection: 275 nm.

Sample Preparation: Twenty tablets are powdered. A portion equivalent to 100 mg of norfloxacin is
dissolved in the mobile phase, sonicated, and diluted to volume. The solution is then filtered and

injected into the HPLC. [1]

Dissolution Test

Apparatus: USP Apparatus 2 (Paddle), with 900 mL of dissolution medium.

Medium: 0.1 N Hydrochloric Acid (HCl) or buffer as specified in the monograph.
Procedure: The paddle rotates at 50 rpm. Samples are withdrawn at 30 minutes, and the amount of

drug dissolved is quantified using a UV-Vis spectrophotometer or HPLC.
Acceptance Criteria: Not less than 80% (Q) of the labeled amount of norfloxacin is dissolved in 30

minutes. [1]
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The diagram below outlines the logical sequence of these key pharmacopeial tests.
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Specifications

Click to download full resolution via product page

Drug Release Kinetics and Comparisons

Drug Release Modeling
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In the comparative study, the drug release data for the tested norfloxacin tablets fit best to the

Weibull release model [1]. This model is widely used to describe the dissolution profile of
pharmaceutical dosage forms.

Therapeutic Comparisons with Other Antibiotics

While the core quality tests are universal, norfloxacin is often compared to other fluoroquinolones for

therapeutic use. The table below summarizes some key distinctions based on drug databases and clinical

studies.

Antibiotic Common Uses
User
Rating (out
of 10)

Half-life
(hours)

Key Differentiating Factors

Norfloxacin Uncomplicated UTIs, GI

infections [2] [3]

3.4 (from 5

reviews) [2]

4.8 [3] Lower user-reported

effectiveness; primarily targets
urinary and GI tracts. [2] [3]

Ciprofloxacin Broad-spectrum (UTIs,
respiratory, skin

infections) [3]

5.0 (from
938

reviews) [3]

4.0 [3] Wider range of indications;
more clinical ratings data

available. [4]

Ofloxacin Broad-spectrum (UTIs,

respiratory, STIs) [2]

4.8 (from 18

reviews) [2]

7.5 [5] Longer half-life may allow for

less frequent dosing. [5]

Levofloxacin Broad-spectrum

(pneumonia, sinusitis)
[5]

5.1 (from

747
reviews) [5]

6.0 [5] Often used for more serious

respiratory infections. [5]

Note on User Ratings: The ratings are aggregated from patient reviews on a drug information website and

are not clinically verified. They reflect patient-reported experiences rather than objective efficacy and

should be interpreted with caution [2] [3] [5].
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Dissolution is a Critical Failure Point: While most quality attributes like hardness and assay are

routinely met, dissolution testing is a key differentiator. The study found that 22% (2 out of 9) of
brands failed this test, which can directly impact bioavailability and therapeutic efficacy [1].

Generic Equivalence is Achievable: The study demonstrates that some generic norfloxacin
brands (both imported and locally manufactured) can meet the same rigorous pharmacopeial

standards as the comparator product, supporting their use in cost-conscious healthcare systems [1].
Consider the Clinical Context: When comparing norfloxacin to alternatives, quality control ensures

bioequivalence, but clinical choice depends on factors like approved indications, spectrum of activity,
and local resistance patterns [4] [6] [7].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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